Cas no 49636-60-4 (1H-BENZOTRIAZOLE-1-PROPANOIC ACID, METHYL ESTER)

• Product Name: 1H-BENZOTRIAZOLE-1-PROPANOIC ACID, METHYL ESTER
• CAS No: 49636-60-4
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 3217503
• PubChem ID: 14714107
• Update Time: 2025-08-05

1H-BENZOTRIAZOLE-1-PROPANOIC ACID, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1H-BENZOTRIAZOLE-1-PROPANOIC ACID, METHYL ESTER
• 49636-60-4
• methyl 3-(benzotriazol-1-yl)propanoate
• MFCD00973104
• SCHEMBL23880029
• methyl 3-(1h-1,2,3-benzotriazol-1-yl)propanoate
• Methyl 3-(1H-benzo[d][1,2,3]triazol-1-yl)propanoate
• AKOS009029575
• D84564

• Inchi： 1S/C10H11N3O2/c1-15-10(14)6-7-13-9-5-3-2-4-8(9)11-12-13/h2-5H,6-7H2,1H3
• InChI Key： LJKZVTIFKLXNJV-UHFFFAOYSA-N
• SMILES： O(C)C(CCN1C2C=CC=CC=2N=N1)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 1H-BENZOTRIAZOLE-1-PROPANOIC ACID, METHYL ESTER

Introduction to 1H-BENZOTRIAZOLE-1-PROPANOIC ACID, METHYL ESTER (CAS No. 49636-60-4)

1H-Benzotriazole-1-propanoic acid, methyl ester (CAS No. 49636-60-4) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, also known as Benzotriazole-1-propanoic acid methyl ester, is characterized by its unique structure and chemical properties, making it a valuable reagent in various applications.

The molecular formula of 1H-Benzotriazole-1-propanoic acid, methyl ester is C₉H₁₁N₃O₂, and its molecular weight is approximately 189.20 g/mol. The compound features a benzotriazole ring attached to a propanoic acid methyl ester group, which imparts distinct reactivity and functional versatility. The benzotriazole moiety is known for its excellent chelating properties and stability in various environments, while the propanoic acid methyl ester group provides additional functional groups for further chemical modifications.

In recent years, 1H-Benzotriazole-1-propanoic acid, methyl ester has been extensively studied for its potential applications in pharmaceutical research. One of the key areas of interest is its use as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of novel anti-inflammatory agents. The researchers demonstrated that derivatives of Benzotriazole-1-propanoic acid methyl ester exhibited potent anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential as a lead compound for drug discovery.

Beyond pharmaceutical applications, 1H-Benzotriazole-1-propanoic acid, methyl ester has also found utility in materials science. Its unique structure and functional groups make it an attractive candidate for the synthesis of advanced materials with tailored properties. A recent study published in the Journal of Materials Chemistry A explored the use of this compound as a building block for the fabrication of metal-organic frameworks (MOFs). The researchers reported that MOFs synthesized using Benzotriazole-1-propanoic acid methyl ester exhibited high porosity and excellent gas adsorption capabilities, making them promising candidates for applications in gas storage and separation technologies.

The synthetic accessibility of 1H-Benzotriazole-1-propanoic acid, methyl ester further enhances its appeal as a versatile reagent. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One such method involves the reaction of 1H-benzotriazole with bromopropanoic acid methyl ester in the presence of a base, followed by purification through column chromatography. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical and chemical properties of 1H-Benzotriazole-1-propanoic acid, methyl ester have been well-characterized through various analytical techniques. It is typically obtained as a white crystalline solid with a melting point ranging from 75 to 78°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but it is insoluble in water. These solubility characteristics make it easy to handle and process in laboratory settings.

In terms of safety and handling, Benzotriazole-1-propanoic acid methyl ester should be stored under dry conditions and protected from moisture to prevent degradation. It is recommended to handle this compound with appropriate personal protective equipment (PPE) such as gloves and goggles to ensure safety during laboratory operations.

The environmental impact of 1H-Benzotriazole-1-propanoic acid, methyl ester has also been evaluated. Studies have shown that this compound exhibits low toxicity to aquatic organisms and does not pose significant environmental risks when used responsibly. However, it is important to follow proper waste disposal protocols to minimize any potential ecological impact.

In conclusion, Benzotriazole-1-propanoic acid methyl ester (CAS No. 49636-60-4) is a multifaceted organic compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structure and functional groups make it an invaluable reagent for developing novel bioactive compounds and advanced materials. As research continues to uncover new possibilities for this compound, its importance in various scientific disciplines is likely to grow even further.